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Compound of Interest

Compound Name: CCT365623

Cat. No.: B606556 Get Quote

Technical Support Center: CCT365623
This guide provides troubleshooting advice and answers to frequently asked questions for

researchers and scientists working with the lysyl oxidase (LOX) inhibitor, CCT365623.

Troubleshooting Guide: Solubility Issues
This section addresses common problems encountered when preparing CCT365623 solutions

for in vitro and in vivo experiments.

Q1: My CCT365623 powder is not dissolving in my aqueous buffer. What should I do?

A1: CCT365623 has very low aqueous solubility and is not intended for direct dissolution in

aqueous buffers. The recommended solvent for creating a primary stock solution is Dimethyl

Sulfoxide (DMSO).[1][2][3] Multiple suppliers confirm its high solubility in this solvent. For the

hydrochloride salt form, a solubility of up to 250 mg/mL in DMSO has been reported with the

use of sonication.[4]

Q2: I've dissolved CCT365623 in DMSO, but it precipitates when I dilute it into my cell culture

medium. How can I prevent this?

A2: This is a common issue known as precipitation upon dilution, which occurs when a

compound that is soluble in a concentrated organic solvent is introduced into an aqueous

environment where it is less soluble. Here are several steps to resolve this:
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Check Final DMSO Concentration: Ensure the final concentration of DMSO in your cell

culture medium is kept to a minimum, typically below 0.5%, as higher concentrations can be

toxic to cells and can cause the compound to precipitate.[5]

Use Serial Dilutions: Instead of diluting the high-concentration DMSO stock directly into your

final volume of media, perform one or more intermediate dilution steps. For example, dilute

the stock into a smaller volume of media first, mix thoroughly, and then add this to the final

volume.

Warm the Medium: Gently warming the cell culture medium or buffer to 37°C in a water bath

before adding the inhibitor can help improve solubility.[5][6] However, avoid overheating,

which could degrade the compound.

Increase Mixing: After adding the compound to your medium, ensure rapid and thorough

mixing by vortexing or repeated pipetting to prevent localized high concentrations that can

initiate precipitation.

Q3: Can I use sonication or heating to dissolve my CCT365623?

A3: Yes, both methods can be effective but should be used with caution.

Sonication: Using an ultrasonic bath is a recommended method to aid the dissolution of

CCT365623 in DMSO, especially when preparing high-concentration stock solutions.[4][5]

Gentle Warming: As mentioned, warming the solution to 37°C can facilitate dissolution.[6] It

is critical to only warm the solution briefly and monitor it to prevent potential degradation of

the compound.

Q4: My inhibitor seems to be coming out of solution during my long-term cell culture

experiment. What can I do?

A4: If precipitation occurs over time, it suggests the compound's solubility limit in the culture

medium is being exceeded.

Lower the Working Concentration: The most effective solution is to perform a dose-response

experiment to determine if a lower, non-precipitating concentration still achieves the desired
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biological effect. CCT365623 has been shown to be active at concentrations around 5 μM in

cell-based assays.[7]

Consider Serum Concentration: Components in fetal bovine serum (FBS) can sometimes

bind to small molecules, affecting their solubility and bioavailability. You may need to test

how different serum concentrations impact the solubility of CCT365623 in your specific

medium.[6]

Experimental Protocols & Data
Protocol: Preparation of a 10 mM DMSO Stock Solution
This protocol describes how to prepare a 10 mM stock solution of CCT365623 (Molecular

Weight: 407.5 g/mol ).[1]

Calculate Required Mass:

For 1 mL of a 10 mM solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 407.5 g/mol * (1000 mg / 1 g) = 4.075

mg

Weighing:

Carefully weigh out 4.075 mg of CCT365623 powder in a microcentrifuge tube.

Dissolution:

Add 1 mL of high-purity, anhydrous DMSO to the tube.

Vortex vigorously for 1-2 minutes to mix.

If the solid is not fully dissolved, place the tube in a sonicator bath for 5-10 minutes or

warm it in a 37°C water bath for 5 minutes, followed by vortexing.[5][6]

Verification and Storage:

Visually inspect the solution to ensure it is clear and free of any particulates.
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store aliquots at -20°C for up to one month or at -80°C for up to six months.[7] Ensure

vials are sealed tightly to protect from moisture.[7]

Quantitative Solubility Data
Compound Form Solvent Reported Solubility Method

CCT365623 (Free

Base)
DMSO Soluble N/A

CCT365623 (HCl Salt) DMSO 250 mg/mL Ultrasonic
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Troubleshooting Workflow for CCT365623 Solubility
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Caption: Troubleshooting workflow for resolving CCT365623 precipitation issues.
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Simplified Signaling Pathway Inhibited by CCT365623
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Caption: CCT365623 inhibits LOX, impacting EGFR signaling and tumor progression.[2][7]
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Q1: What is CCT365623 and what is its mechanism of action?

A1: CCT365623 is a potent and orally active small molecule inhibitor of lysyl oxidase (LOX).[7]

[8] LOX is an enzyme that remodels the tumor microenvironment. By inhibiting LOX,

CCT365623 disrupts the retention of the Epidermal Growth Factor Receptor (EGFR) on the cell

surface, which in turn suppresses EGFR signaling pathways that drive tumor progression and

metastasis.[2][7]

Q2: What is the molecular weight of CCT365623?

A2: The molecular weight of the CCT365623 free base is approximately 407.5 g/mol .[1]

Always refer to the batch-specific information on your product's datasheet for the precise

molecular weight.

Q3: How should I store the CCT365623 powder and my stock solutions?

A3:

Powder: The solid compound should be stored in a dry, dark place. For short-term storage

(days to weeks), 0-4°C is recommended. For long-term storage (months to years), -20°C is

preferable.[1][2]

Stock Solutions: DMSO stock solutions are stable for up to 1 month at -20°C or up to 6

months at -80°C.[7] It is highly recommended to prepare single-use aliquots to avoid

degradation from multiple freeze-thaw cycles.

Q4: What is the difference between CCT365623 and CCT365623 hydrochloride?

A4: CCT365623 is the free base form of the compound. CCT365623 hydrochloride is the salt

form, where the base compound is reacted with hydrochloric acid. Salt forms are often created

to improve properties like solubility and stability. While both are soluble in DMSO, the

hydrochloride salt has a specific reported solubility of 250 mg/mL in DMSO.[4] For experimental

purposes, they target the same protein, but you must use the correct molecular weight for your

calculations.

Q5: At what concentrations is CCT365623 typically used in experiments?
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A5: The effective concentration can vary by cell line and assay type. In published cell-based

assays, concentrations ranging from 5 μM to 40 μM have been used.[7] For in vivo studies in

mouse models, a dosage of 70 mg/kg via oral gavage has been reported.[7] It is always best to

perform a dose-response curve to determine the optimal concentration for your specific

experimental system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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